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Technical Guide: 4-(4-Chlorophenoxy)benzaldehyde (CAS 61343-99-5)[1][2][3][4]

Executive Summary

4-(4-Chlorophenoxy)benzaldehyde (CAS 61343-99-5) is a critical diaryl ether intermediate used
extensively in medicinal chemistry and agrochemical synthesis. Characterized by its dual
functionality—an electrophilic aldehyde group and a robust chlorophenoxy ether linkage—it
serves as a versatile scaffold for constructing complex bioactive molecules, including fatty acid
amide hydrolase (FAAH) inhibitors, anti-tubercular agents, and pyrethroid-class insecticides.

This guide provides a rigorous technical analysis of its chemical identity, validated synthesis
protocols, reactivity profiles, and safety standards, designed for researchers requiring high-
purity application data.

Chemical Identity & Nomenclature

Critical Nomenclature Note: Users must distinguish between the CAS-defined structure and
similar benzyl ether derivatives.
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e CAS 61343-99-5:4-(4-Chlorophenoxy)benzaldehyde (Diphenyl ether structure).[1][3][5]

o Common Misidentification: 4-((4-Chlorophenoxy)methyl)benzaldehyde (Benzyl ether
structure).

» Verification: Always verify the structure via NMR or melting point before use. This guide
focuses on the CAS-validated diphenyl ether.

Property Specification

CAS Number 61343-99-5

IUPAC Name 4-(4-Chlorophenoxy)benzaldehyde
Molecular Formula C13H9CIO2

Molecular Weight 232.66 g/mol

SMILES Clclcce(Oc2cec(C=0)cc2)ccl
Appearance White to pale yellow crystalline powder
Melting Point 54 - 60 °C

Soluble in DMSO, DMF, DCM, Ethyl Acetate;

Solubility ]
Insoluble in Water

Synthetic Pathways & Protocol

The industrial and laboratory standard for synthesizing CAS 61343-99-5 is Nucleophilic
Aromatic Substitution (SnAr). This route is preferred over Ullmann coupling due to milder
conditions and higher yields when using activated substrates.

Mechanism: SnAr Displacement

The reaction involves the attack of the 4-chlorophenoxide anion on the 4-fluorobenzaldehyde.
The aldehyde group at the para position acts as an electron-withdrawing group (EWG),
activating the fluorine for displacement.

Reagents:
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Substrate A: 4-Fluorobenzaldehyde (1.0 equiv) [Activated Electrophile]

Substrate B: 4-Chlorophenol (1.1 equiv) [Nucleophile]

Base: Potassium Carbonate (K2COs, 2.0 equiv) [Anhydrous]

Solvent: Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSOQO) [Polar Aprotic]

Step-by-Step Experimental Protocol

o Preparation: In a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux
condenser, charge 4-chlorophenol (12.9 g, 100 mmol) and anhydrous K2COs (27.6 g, 200
mmol).

e Solvation: Add DMF (100 mL) and stir at room temperature for 15 minutes to generate the
phenoxide anion in situ.

o Addition: Add 4-fluorobenzaldehyde (12.4 g, 100 mmol) dropwise or in one portion.

o Reaction: Heat the mixture to 100-120 °C for 4—6 hours. Monitor reaction progress via TLC
(Hexane:EtOAc 4:1) or HPLC.[6] The starting aldehyde spot (Rf ~0.6) should disappear,
replaced by the product (Rf ~0.5).

o Workup:
o Cool the mixture to room temperature.

o Pour the reaction mass into ice-cold water (500 mL) with vigorous stirring. The product
should precipitate as a solid.[7][8]

o If oil forms, extract with Ethyl Acetate (3 x 100 mL), wash organics with brine, dry over
Na:2SOa4, and concentrate in vacuo.

 Purification: Recrystallize the crude solid from Ethanol/Water (9:1) to yield white crystals.

o Target Yield: 85-92%
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Figure 1: Validated Synthesis Workflow via SnAr Mechanism

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the synthesis of 4-(4-Chlorophenoxy)benzaldehyde via
Nucleophilic Aromatic Substitution.

Reactivity & Functionalization

The chemical value of CAS 61343-99-5 lies in its orthogonal reactivity. The ether linkage is
chemically inert under most standard conditions, allowing selective manipulation of the
aldehyde group.

Key Transformations

e Reductive Amination (Drug Discovery):

o Reaction with primary/secondary amines followed by reduction (NaBH(OACc)3) yields
benzylic amines.

o Application: Synthesis of FAAH inhibitors and GPCR ligands.
» Oxidation:

o Conversion to 4-(4-chlorophenoxy)benzoic acid using NaClO:z (Pinnick oxidation) or
KMnOa.

o Application: Linker synthesis for PROTACSs or polymer chemistry.
e Condensation:
o Reaction with hydrazines or hydroxylamines to form hydrazones/oximes.

o Application: Agrochemical active ingredients (Als).
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Figure 2: Divergent Reactivity Profile of the Aldehyde Moiety
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Figure 2: The aldehyde group serves as a "chemical handle," allowing diverse downstream
modifications while the ether bridge remains stable.

Analytical Characterization

To ensure scientific integrity, synthesized batches must be validated against these spectral
standards.

e 'HNMR (400 MHz, CDCls):
o 0 9.92 (s, 1H): Aldehyde proton (-CHO). Distinctive singlet.
o 6 7.85 (d, J=8.8 Hz, 2H): Aromatic protons ortho to aldehyde.
o & 7.35(d, J=8.8 Hz, 2H): Aromatic protons on chlorophenyl ring (meta to ether).
o 0 7.08 (d, J=8.8 Hz, 2H): Aromatic protons ortho to ether (aldehyde ring).
o 0 7.02 (d, J=8.8 Hz, 2H): Aromatic protons ortho to ether (chlorophenyl ring).
e IR Spectrum (KBr):

o 1690-1700 cm~*: Strong C=0 stretch (Aldehyde).
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o 1240 cm~1: C—O-C asymmetric stretch (Ether).
o 1090 cm~*: Ar—Cl stretch.
Safety & Handling (SDS Summary)
» Hazards:
o H302: Harmful if swallowed.[9]
o H315/H319: Causes skin and serious eye irritation.
o H411: Toxic to aquatic life with long-lasting effects (common for chlorinated aromatics).

o Storage: Store under inert atmosphere (Nitrogen/Argon) at 2—8°C. Aldehydes are prone to
autoxidation to benzoic acids upon prolonged exposure to air.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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